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Compound of Interest

Compound Name: Pentamethyldisiloxane

Cat. No.: B044630 Get Quote

An In-depth Technical Guide on the Core Chemical Properties and Structure of

Pentamethyldisiloxane

This technical guide provides a comprehensive overview of the chemical properties and

structure of pentamethyldisiloxane, a versatile organosilicon compound. The information is

tailored for researchers, scientists, and professionals in drug development, offering detailed

data, experimental insights, and structural representations.

Chemical and Physical Properties
Pentamethyldisiloxane is a colorless and transparent liquid known for its low volatility and

good thermal stability.[1] It is characterized by the chemical formula C5H16OSi2 and a

molecular weight of 148.35 g/mol .[2] The molecule consists of two silicon atoms linked by an

oxygen atom, with five methyl groups attached to the silicon atoms.[1]

Quantitative Data Summary
The key physical and chemical properties of pentamethyldisiloxane are summarized in the

table below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C5H16OSi2 [2]

Molecular Weight 148.35 g/mol [2][3]

CAS Number 1438-82-0 [3]

Appearance Colorless liquid [3]

Density 0.760 g/mL at 20 °C [3]

Boiling Point 86 °C [3]

Refractive Index n20/D 1.373 [3]

Flash Point -19 °C (closed cup) [4]

Purity ≥95.0% [3]

Molecular Structure
The structure of pentamethyldisiloxane features a central Si-O-Si linkage, which forms the

disiloxane backbone. One silicon atom is bonded to three methyl groups (a trimethylsilyl

group), while the other is bonded to two methyl groups and a hydrogen atom. This asymmetric

substitution is key to some of its chemical reactivity.

Below is a two-dimensional representation of the molecular structure of

pentamethyldisiloxane.
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Core Properties Resulting Characteristics
Applications in Drug Development

Low Volatility

Drug Carrier / ExcipientGood Thermal Stability

Chemical Inertness Stabilizer

Surface Treatment AgentBiocompatibility

Drug Stabilization

Medical Device Coating
(e.g., Catheters, Implants)

Sustained-Release Dosage Forms

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b044630#pentamethyldisiloxane-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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